6-amino-2-cyclopropylpyridine-3-carbonitrile
Overview
Description
6-amino-2-cyclopropylpyridine-3-carbonitrile (6-ACPC) is an organic compound with a wide range of applications in scientific research. It is a cyclic nitrile, which is a type of organic compound with a cyclic structure and a nitrile group attached to it. 6-ACPC has been extensively studied and is used in a variety of fields, including biochemistry, pharmacology, and molecular biology.
Mechanism of Action
6-amino-2-cyclopropylpyridine-3-carbonitrile is a cyclic nitrile and is a potent inhibitor of cyclooxygenase-2 (COX-2). It has been shown to inhibit the activity of COX-2 by blocking the active site of the enzyme. This inhibition prevents the formation of prostaglandins and other inflammatory mediators, which are involved in a variety of physiological processes.
Biochemical and Physiological Effects
6-amino-2-cyclopropylpyridine-3-carbonitrile has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of cyclooxygenase-2, which is involved in the production of prostaglandins and other inflammatory mediators. It has also been shown to inhibit the activity of the enzyme monoamine oxidase, which is involved in the breakdown of neurotransmitters. In addition, it has been shown to modulate the activity of calcium channels and to inhibit the activity of the enzyme phospholipase A2, which is involved in the breakdown of phospholipids.
Advantages and Limitations for Lab Experiments
6-amino-2-cyclopropylpyridine-3-carbonitrile has a number of advantages and limitations for lab experiments. One of the main advantages is that it is a highly soluble compound and is stable in a variety of solvents. This makes it ideal for use in a variety of laboratory experiments. However, it is also a relatively expensive compound and can be difficult to obtain in large quantities.
Future Directions
The potential future directions for 6-amino-2-cyclopropylpyridine-3-carbonitrile include the development of new drugs and drug delivery systems, the study of enzyme-catalyzed reactions, the study of receptor-ligand interactions, and the study of the structure and function of proteins. In addition, 6-amino-2-cyclopropylpyridine-3-carbonitrile could also be used in the development of new analytical methods for the detection of drugs and other compounds in biological samples.
Synthesis Methods
6-amino-2-cyclopropylpyridine-3-carbonitrile can be synthesized using a variety of methods, including the reaction of pyridine and ethyl chloroformate or the reaction of cyclopropyl pyridine and sodium nitrite. The most commonly used method is the reaction of pyridine and ethyl chloroformate, which yields 6-amino-2-cyclopropylpyridine-3-carbonitrile in high yields. The reaction is typically carried out in an inert atmosphere, such as nitrogen or argon, and at a temperature of 0°C to 30°C.
Scientific Research Applications
6-amino-2-cyclopropylpyridine-3-carbonitrile has been used in a variety of scientific research applications, including the study of enzyme-catalyzed reactions, the study of drug metabolism, and the study of receptor-ligand interactions. It has also been used in the study of the structure and function of proteins, as well as in the development of drugs and drug delivery systems.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-amino-2-cyclopropylpyridine-3-carbonitrile involves the reaction of 2-cyclopropylpyridine-3-carboxylic acid with thionyl chloride to form the corresponding acid chloride, which is then reacted with ammonia to form the corresponding amide. The amide is then treated with sodium cyanide to form the nitrile, which is subsequently reduced with hydrogen gas and a palladium catalyst to form the desired compound.", "Starting Materials": ["2-cyclopropylpyridine-3-carboxylic acid", "thionyl chloride", "ammonia", "sodium cyanide", "hydrogen gas", "palladium catalyst"], "Reaction": ["1. React 2-cyclopropylpyridine-3-carboxylic acid with thionyl chloride to form the corresponding acid chloride.", "2. React the acid chloride with ammonia to form the corresponding amide.", "3. Treat the amide with sodium cyanide to form the nitrile.", "4. Reduce the nitrile with hydrogen gas and a palladium catalyst to form 6-amino-2-cyclopropylpyridine-3-carbonitrile."] } | |
CAS RN |
1860894-51-4 |
Product Name |
6-amino-2-cyclopropylpyridine-3-carbonitrile |
Molecular Formula |
C9H9N3 |
Molecular Weight |
159.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
